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Compound of Interest

Compound Name: (R)-Propranolol-d7

Cat. No.: B15141915

Essential Safety and Handling Guide for (R)-
Propranolol-d7

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for (R)-Propranolol-d7, a deuterated analog of propranolol.
Adherence to these procedures is critical for ensuring laboratory safety and maintaining the
integrity of your research.

Hazard Identification and Personal Protective
Equipment

(R)-Propranolol-d7, like its non-deuterated counterpart, is a pharmacologically active
substance and should be handled with care. It is classified as harmful if swallowed and may
cause harm to the unborn child.[1][2] Therefore, appropriate personal protective equipment
(PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Hand Protection

Nitrile, neoprene, or PVC
gloves.[3] Consider double

gloving.[4]

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical safety
goggles.[1][3][5]

Protects eyes from splashes

and airborne particles.

Skin and Body

Laboratory coat.[6] For bulk
handling, impervious protective

clothing is recommended.[1]

Minimizes skin exposure to the

compound.

Respiratory

Use in a well-ventilated area.
[5][7] If dust is generated, an
appropriate respirator should

be worn.[1]

Prevents inhalation of the
compound, which can be
harmful.[2][7]

Quantitative Data Summary

The following table summarizes key quantitative data for (R)-Propranolol-d7 and its non-

deuterated form. This information is crucial for experimental planning and safety assessments.
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Property Value Reference
Molecular Formula Ci16H14D7NO2 [7]
Molecular Weight 266.4 g/mol [8]

CAS Number 344298-99-3 [21[7]
Physical State Solid [718]
Appearance White to off-white solid [7]

Melting Point 90-92°C [7]

Water Solubility 62 mg/L [7]

Room temperature (20-25°C)
Storage Temperature [3] or -20°C for long-term Protect from light.[3]
storage of some forms.[9]

> 4 years under proper storage
Stability y” prop g [8]
conditions.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling (R)-Propranolol-d7 in a
laboratory setting.

1. Preparation and Engineering Controls:

o Ensure a well-ventilated work area, preferably a chemical fume hood, to minimize inhalation
exposure.[5][7]

o Before handling, ensure all necessary PPE is readily available and in good condition.

o Prepare all necessary equipment, such as spatulas, weighing paper, and solvent-resistant
containers, in the designated work area.

2. Weighing and Aliquoting:

» Handle the solid compound carefully to avoid generating dust.[1][7]
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» Use a microbalance within a ventilated enclosure for accurate and safe weighing.

« If preparing solutions, add the solvent to the pre-weighed compound slowly to avoid
splashing.

3. Dissolution and Use in Experiments:

e (R)-Propranolol-d7 is soluble in DMF (50 mg/ml), DMSO (30 mg/ml), and Ethanol (30
mg/ml).[8]

o Cap containers tightly after dissolution to prevent solvent evaporation and contamination.
e When using in experiments, clearly label all vessels containing the compound.

4. Post-Handling Procedures:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[1][5]

o Clean all equipment and the work area to remove any residual compound.

Disposal Plan

Proper disposal of (R)-Propranolol-d7 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

¢ Segregate waste containing (R)-Propranolol-d7 from other laboratory waste streams.

e This includes unused compounds, contaminated PPE (gloves, etc.), and empty containers.
2. Waste Collection and Labeling:

e Collect all solid and liquid waste in clearly labeled, sealed containers.

e The label should include the chemical name, "(R)-Propranolol-d7," and any associated
hazard symbols.

3. Disposal Method:
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» Dispose of the chemical waste in accordance with all local, state, and federal regulations.[1]
e Do not pour solutions down the drain or dispose of solid waste in the regular trash.[2][3]

o Contact your institution's Environmental Health and Safety (EHS) office for specific disposal

procedures.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key stages of handling (R)-Propranolol-d7, emphasizing
the integration of safety measures at each step.
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Workflow for Safe Handling of (R)-Propranolol-d7
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Caption: Safe handling workflow for (R)-Propranolol-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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